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Compound of Interest

Compound Name: Topoisomerase Il inhibitor 18

Cat. No.: B12366468

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the quinoxaline-based
topoisomerase Il inhibitor, designated as Compound 1V, with the Chemical Abstracts Service
(CAS) number 2382959-65-9. This document collates critical chemical information, quantitative
biological data, detailed experimental protocols, and visual representations of its mechanism of
action. The information presented herein is intended to serve as a valuable resource for
researchers in oncology, pharmacology, and medicinal chemistry who are investigating novel
anti-cancer therapeutics targeting topoisomerase II.

Chemical Information

Topoisomerase Il inhibitor 18, also referred to as Compound IV, is a synthetic quinoxaline
derivative.[1]

Table 1: Chemical and Physical Properties of Topoisomerase Il Inhibitor 18 (Compound V)
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Property Value

CAS Number 2382959-65-9

Molecular Formula C20H21N30S

Molecular Weight 351.47 g/mol

Appearance Not specified in available literature
Melting Point 151-153 °C

Boiling Point (Predicted) 581.9 +50.0 °C

Density (Predicted) 1.23+0.1 g/cm3

pKa (Predicted) 15.66 + 0.46

Biological Activity and Quantitative Data

Compound IV has demonstrated potent and selective anticancer activity, primarily through the
inhibition of topoisomerase I, leading to apoptosis in cancer cells.[1]

In Vitro Cytotoxicity

The cytotoxic effects of Compound IV have been evaluated against various cancer cell lines
using the MTT assay.[1]

Table 2: ICso Values of Compound IV against Cancer and Normal Cell Lines

Cell Line Cell Type ICs0 (M)

PC-3 Prostate Cancer 2.11

HepG2 Liver Cancer Not specified in abstract
Vero Normal Kidney Cells Not specified in abstract

Data extracted from Elsakka MEG, et al. (2024).[1]

Topoisomerase Il Inhibition

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/07391102.2024.2327538
https://www.tandfonline.com/doi/abs/10.1080/07391102.2024.2327538
https://www.tandfonline.com/doi/abs/10.1080/07391102.2024.2327538
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The inhibitory activity of Compound IV against topoisomerase |l was determined using a

decatenation assay.

Table 3: Topoisomerase Il Inhibitory Activity of Compound IV

Compound ICs0 (M)
Compound IV 7.529
Doxorubicin Not specified in abstract

Data extracted from Elsakka MEG, et al. (2024).[1]

Mechanism of Action

Compound IV exerts its anticancer effects by inhibiting topoisomerase 1, which leads to cell
cycle arrest and the induction of apoptosis through a p53-mediated pathway.[1]

Signaling Pathway

The apoptotic cascade initiated by Compound IV in PC-3 cells involves the upregulation of pro-
apoptotic proteins and the downregulation of anti-apoptotic proteins.[1]
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Conclusion:
Compound IV is a promising
anti-prostate cancer agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Topoisomerase Il
Inhibitor 18 (Compound IV)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366468#topoisomerase-ii-inhibitor-18-cas-number-
and-chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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